N-(4-phenylbutan-2-yl)-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxamide

• IUPAC Name: N-(4-phenylbutan-2-yl)-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxamide
• InChI: InChI=1S/C19H23NOS/c1-14(11-12-15-7-3-2-4-8-15)20-19(21)18-13-16-9-5-6-10-17(16)22-18/h2-4,7-8,13-14H,5-6,9-12H2,1H3,(H,20,21)
• InChI Key: MHSSLMLCNHWXAA-UHFFFAOYSA-N
• Canonical SMILES: CC(CCC1=CC=CC=C1)NC(=O)C2=CC3=C(S2)CCCC3
• Molecular Formula: C19H23NOS
• Molecular Weight: 313.5 g/mol

Description

N-(4-phenylbutan-2-yl)-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxamide, also known as PBT2, is a small molecule drug that has been the subject of significant scientific research in recent years. PBT2 is a metal-protein attenuating compound that has shown promise in the treatment of several neurodegenerative diseases, including Alzheimer's disease, Huntington's disease, and Parkinson's disease.

Scientific Research Applications

Heterocyclic Synthesis and Antibacterial Activity

Researchers have focused on synthesizing novel heterocyclic compounds using thiophene-2-carboxamide derivatives for potential antibacterial applications. For instance, the synthesis of 3-Amino-4-cyano-N-phenylaminothiophene-2-carboxamide and its derivatives demonstrated promising antibiotic and antibacterial properties against Gram-positive and Gram-negative bacteria, indicating the utility of these compounds in developing new antibiotic and antibacterial drugs (Ahmed, 2007).

Synthesis of Biphenyl Benzothiazole-2-Carboxamide Derivatives

A series of N-{(substituted)1,3-benzothiazol-2-yl}-1,1'-biphenyl-4-carboxamides were synthesized and evaluated for their in vivo diuretic activity. Among these, N-(1,3-benzothiazol-2-yl)-1,1'-biphenyl-4-carboxamide showed significant promise as a diuretic agent, highlighting the compound's potential in medical applications (Yar & Ansari, 2009).

Antitumor Activity of Thiophene Carboxamide Derivatives

New derivatives of 6-(N/Me)-N-(5-R-benzyl-1,3-thiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophen-3-carboxamides were synthesized and evaluated for their antitumor activity. Certain compounds among these derivatives exhibited significant inhibition of in vitro growth of human tumor cells, suggesting their potential as innovative anti-cancer agents (Ostapiuk, Frolov, & Matiychuk, 2017).

Synthesis and Anticancer Activity of Thiophene-Based Compounds

The synthesis of 4-acetyl-5-anilino-N-arylthiophene-2-carboxamide derivatives and their subsequent testing for in vitro cytotoxicity revealed that certain thiophene-2-carboxamide derivatives, especially those containing a thiazolidinone ring or thiosemicarbazide moiety, showed good inhibitory activity against various cancer cell lines. This research underscores the potential of thiophene-based compounds in cancer treatment (Atta & Abdel‐Latif, 2021).